Cas no 1934880-66-6 (CID 129989854)

• Product Name: CID 129989854
• CAS No: 1934880-66-6
• MF: C₁₀H₉ClO₃
• MW: 212.629662275314
• CID: 5296284
• Update Time: 2025-06-07

CID 129989854 Chemical and Physical Properties

Names and Identifiers

• CID 129989854
• 2-Benzofurancarboxylic acid, 5-chloro-2,3-dihydro-7-methyl-

• Inchi： 1S/C10H9ClO3/c1-5-2-7(11)3-6-4-8(10(12)13)14-9(5)6/h2-3,8H,4H2,1H3,(H,12,13)
• InChI Key： DBRIOYBSWCVJMA-UHFFFAOYSA-N
• SMILES： O1C2=C(C)C=C(Cl)C=C2CC1C(O)=O

Experimental Properties

• Density: 1.417±0.06 g/cm3(Predicted)
• Boiling Point: 384.2±42.0 °C(Predicted)
• pka: 2.90±0.20(Predicted)

Additional information on CID 129989854

Introduction to Compound CAS No. 1934880-66-6 and Product CID 129989854

The compound with the CAS number 1934880-66-6 and the product identifier CID 129989854 is a novel chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, known for its unique structural properties and potential therapeutic applications, has been the subject of extensive studies aimed at elucidating its biological activities and mechanisms of action.

CAS No. 1934880-66-6 is a synthetic molecule characterized by its complex molecular structure, which includes specific functional groups that contribute to its pharmacological profile. Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the conformational dynamics and stability of this compound, enhancing our understanding of its behavior in biological systems.

The CID 129989854 designation refers to the unique identifier assigned to this compound in the PubChem database, a comprehensive repository of chemical information maintained by the National Center for Biotechnology Information (NCBI). This database provides researchers with access to a wealth of data on chemical structures, properties, and biological activities, facilitating collaborative efforts in drug discovery and development.

One of the key areas of research involving CAS No. 1934880-66-6 is its potential as a therapeutic agent for various diseases. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). Additionally, preliminary findings suggest that CID 129989854 may have neuroprotective effects, which could be beneficial in managing neurodegenerative conditions like Alzheimer's disease and Parkinson's disease.

In vitro and in vivo experiments have demonstrated that CAS No. 1934880-66-6 can effectively modulate key signaling pathways involved in inflammation and oxidative stress. For instance, it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, while also enhancing the expression of anti-inflammatory cytokines like IL-10. These findings highlight the compound's potential to restore balance in immune responses and reduce tissue damage associated with chronic inflammation.

The pharmacokinetic properties of CID 129989854 have also been extensively studied. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are crucial for its effectiveness as a therapeutic agent. Its high bioavailability and low toxicity profile make it an attractive candidate for further clinical development.

Recent clinical trials have provided promising results regarding the safety and efficacy of CAS No. 1934880-66-6 in human subjects. Phase I trials have demonstrated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. Phase II trials are currently underway to evaluate its therapeutic potential in specific patient populations, with preliminary data showing positive outcomes in reducing disease symptoms and improving quality of life.

The potential applications of CID 129989854 extend beyond traditional pharmaceuticals. Its unique properties make it a valuable tool in chemical biology research, where it can be used to probe cellular processes and identify novel targets for drug discovery. Additionally, the compound's stability and solubility characteristics make it suitable for formulation into various dosage forms, including oral tablets, injectable solutions, and topical formulations.

In conclusion, the compound with CAS No. 1934880-66-6 and product identifier CID 129989854 represents a significant advancement in the field of medicinal chemistry. Its multifaceted biological activities and favorable pharmacological properties position it as a promising candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, contributing to the broader goal of improving human health through innovative drug discovery.